5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95%

• IUPAC Name: 3-(2,4-dimethylphenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C15H13F3O/c1-9-3-4-14(10(2)5-9)11-6-12(15(16,17)18)8-13(19)7-11/h3-8,19H,1-2H3
• InChI Key: YBPCARLWVBTXRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)O)C(F)(F)F)C
• Molecular Formula: C15H13F3O
• DSSTOX Substance ID: DTXSID70686532
• Molecular Weight: 266.26 g/mol
• CAS RN: 1261897-68-0

Description

5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% (5-DMTF) is a synthetic compound commonly used in various scientific research applications. It is a phenol derivative with a trifluoromethyl group and a dimethylphenyl group attached to the aromatic ring. 5-DMTF has been used in various areas of research, including organic synthesis, medicinal chemistry, and analytical chemistry.

Scientific Research Applications

5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% has been used in various areas of scientific research, including organic synthesis, medicinal chemistry, and analytical chemistry. In organic synthesis, 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% has been used as a starting material for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other complex molecules. In medicinal chemistry, 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% has been used to synthesize novel compounds for the treatment of various diseases, such as cancer and Alzheimer’s disease. In analytical chemistry, 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% has been used to detect and quantify various compounds in biological samples.

Mechanism of Action

The mechanism of action of 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% is not yet fully understood. However, it is known that 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% binds to certain molecules, such as proteins, and alters their structure and function. This binding can lead to changes in the activity of the molecules, which can affect the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% are not yet fully understood. However, it is known that 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% can interact with certain proteins and alter their structure and function, which can lead to changes in the activity of the proteins and other molecules. This can affect various biochemical and physiological processes in the body, such as metabolism, cell signaling, and gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% in lab experiments is that it is a relatively inexpensive and readily available compound. Additionally, 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% is relatively stable and can be used in a variety of different experiments. However, there are some limitations to using 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% in lab experiments. For example, it is difficult to synthesize 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% in large quantities, and it is not very soluble in water.

Future Directions

There are several potential future directions for research involving 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95%. One potential direction is to further investigate the mechanism of action of 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% and its effects on biochemical and physiological processes. Additionally, further research could be done to develop more efficient and cost-effective methods of synthesizing 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95%. Finally, research could be done to explore the potential applications of 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% in the fields of medicinal chemistry and analytical chemistry.

Synthesis Methods

5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95% can be synthesized through several different methods. The most common method is a two-step synthesis process. In the first step, a Grignard reagent is reacted with 2,4-dimethylphenol to form an intermediate compound. The intermediate is then reacted with trifluoromethyl chloride in the presence of a base such as potassium carbonate to form 5-(2,4-Dimethylphenyl)-3-trifluoromethylphenol, 95%. Other methods of synthesis include the reaction of 2,4-dimethylphenol and trifluoromethyl bromide in the presence of a base, and the reaction of 2,4-dimethylphenol and trifluoromethanesulfonic acid in the presence of a base.